Cas no 672904-14-2 (6-ethylchroman-4-one)

• Product Name: 6-ethylchroman-4-one
• CAS No: 672904-14-2
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD11518791
• CID: 1115777
• PubChem ID: 21390966
• Update Time: 2024-10-28

6-ethylchroman-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-benzopyran-4-one, 6-ethyl-2,3-dihydro-
• 6-ethyl-2,3-dihydro-4H-1-Benzopyran-4-one
• 6-Ethyl-2,3-dihydro-4H-chromen-4-one
• FT-0709471
• WS-01492
• N12278
• 672904-14-2
• 6-ETHYLCHROMAN-4-ONE
• MFCD03789268
• AM9406
• A19047
• 6-ethyl-3,4-dihydro-2H-1-benzopyran-4-one
• EN300-75773
• SCHEMBL8278098
• Methyl4-(trifluoromethyl)benzoylacetate
• 6-ethyl-2,3-dihydrochromen-4-one
• 6-ETHYL-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
• DB-073860
• 6-ethylchroman-4-one

• MDL： MFCD11518791
• Inchi： 1S/C11H12O2/c1-2-8-3-4-11-9(7-8)10(12)5-6-13-11/h3-4,7H,2,5-6H2,1H3
• InChI Key： RIOPQFHGBYBLIQ-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=C(C=CC1=2)CC)=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones